hemoglobin Kodaira

• CAS No.: 146702-01-4
• Product Name: hemoglobin Kodaira
• Molecular Formula: C17H19ClN2S
• Molecular Weight: 318.9 g/mol
• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C17H19ClN2S/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3
• Standard InChIKey: ZPEIMTDSQAKGNT-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl
• Boiling Point: 200-205 °C at 8.00E-01 mm Hg
• Colorform: Oily liquid; White, crystalline solid
• Melting Point: 177-178; About 60 °C; <25°C
• Physical Description: Solid
• Description: Chlorpromazine is a phenothiazine and traditional antipsychotic agent with anti-emetic activity. Chlorpromazine exerts its antipsychotic effect by blocking postsynaptic dopamine receptors in cortical and limbic areas of the brain, thereby preventing the excess of dopamine in the brain. This leads to a reduction in psychotic symptoms, such as hallucinations and delusions. Chlorpromazine appears to exert its anti-emetic activity by blocking the dopamine receptors in the chemical trigger zone (CTZ) in the brain, thereby relieving nausea and vomiting.; Chlorpromazine, also known as thorazine or largactil, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine is a drug which is used for the treatment of schizophrenia; to control nausea and vomiting; for relief of restlessness and apprehension before surgery; for acute intermittent porphyria; as an adjunct in the treatment of tetanus; to control the manifestations of the manic type of manic-depressive illness; for relief of intractable hiccups; for the treatment of severe behavioral problems in children (1 to 12 years of age) marked by combativeness and/or explosive hyperexcitable behavior (out of proportion to immediate provocations), and in the short-term treatment of hyperactive children who show excessive motor activity with accompanying conduct disorders consisting of some or all of the following symptoms: impulsivity, difficulty sustaining attention, aggressivity, mood lability, and poor frustration tolerance. Chlorpromazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorpromazine has been detected in multiple biofluids, such as urine and blood. Within the cell, chlorpromazine is primarily located in the cytoplasm and membrane (predicted from logP). Chlorpromazine can be converted into chlorpromazine N-oxide. Chlorpromazine is a potentially toxic compound.; Chlorpromazine is a phenothiazine that was once the most commonly prescribed antipsychotic agent, but that is now rarely used. Chlorpromazine can cause mild and transient serum enzyme elevations and is also a well known cause of clinically apparent acute and chronic cholestatic liver injury.
• Shelf Life: Chlorpromazine and its hydrochloride salt darken on prolonged exposure to light. Commercially available preparations of chlorpromazine and its hydrochloride salt should be protected from light.; Oral preparations of chlorpromazine hydrochloride should be stored in tightly closed containers... Slight yellowish discoloration of the oral solutions or injection will not affect potency or efficacy, but they should not be used if markedly discolored or if a precipitate is present. ... At the time of manufacture, air in the containers of the commercially available chlorpromazine hydrochloride injection is replaced with nitrogen to avoid oxidation.
• Solubility: 2.55 mg/L (at 24 °C); 8.00e-06 M; Very soluble in ethanol, ether, benzene and chloroform; soluble in dilute hydrochloric acid; In water, 2.55X10-3 g/L (2.55 mg/L) at 24 °C; 4.17e-03 g/L
• Synonyms: Aminazine; Chlorazine; Chlordelazine; Chlorpromazine; Chlorpromazine Hydrochloride; Contomin; Fenactil; Hydrochloride, Chlorpromazine; Largactil; Propaphenin; Thorazine
• Vapor Pressure: 5.17X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 2726
• Last Modified: Nov 11 2021